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Compound of Interest

1-(4-Chlorophenyl)ethanone
Compound Name:

oxime
CAS No.: 1956-39-4
Cat. No.: B157419

Get Quote

Technical Guide: 1-(4-Chlorophenyl)ethanone
oxime

CAS: 1956-39-4 | Formula: CsHsCINO | MW: 169.61 g/mol

Chemical Identity & Structural Significance

In drug development, this oxime is not merely a catalog reagent; it is a critical "switch"
molecule. It represents the nitrogen-functionalized pivot point between a ketone precursor (4'-
chloroacetophenone) and an amide product (via Beckmann rearrangement).

e Synonyms: 4'-Chloroacetophenone oxime; p-Chloroacetophenone oxime.

o Structural Character: The presence of the p-chloro substituent deactivates the aromatic ring
slightly compared to acetophenone oxime, influencing the kinetics of subsequent
rearrangements.
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 Critical Distinction: Do NOT confuse with its ketone precursor, 1-(4-chlorophenyl)ethanone
(CAS 99-91-2), which is a lachrymator. The oxime is a solid with distinct stability profiles.

Physicochemical Profile

The physical state dictates our handling protocols. Being a solid with a melting point near
100°C, inhalation risk is low at ambient temperatures but spikes significantly during heated unit
operations (e.g., recrystallization).

Property Value Operational Implication

_ White to off-white crystalline Handle as a particulate hazard
Physical State ]
solid (dust control).

Safe to dry in standard

Melting Point 93-98°C
vacuum ovens <60°C.
N ) ] Warning: Likely decomposes
Boiling Point ~275 °C (Predicted) -
before boiling.
. Aqueous washes are effective
Solubility (Water) Insoluble o )
for removing inorganic salts.
N ) ) Standard organic extraction
Solubility (Organic) Soluble in EtOH, DCM, DMSO

protocols apply.

Hazard Identification & Risk Assessment

While standard SDSs classify this as a generic irritant, the functional hazard lies in its chemical
reactivity. Oximes are thermally sensitive.

GHS Classification (Derived)[1]

 Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.
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o H335: May cause respiratory irritation.[1][2]

The "Hidden" Hazard: Thermal Instability

As a Senior Scientist, | must highlight the risk of runaway exotherms. Oximes can undergo
Beckmann rearrangement unintentionally if exposed to strong acids or excessive heat,
releasing significant energy.

e Incompatibility: Strong acids (H2SOa4, HCI), Acid chlorides (SOCIz), and Lewis acids.

o Decomposition: Emits toxic nitrogen oxides (NOx) and hydrogen chloride (HCI) gas upon
combustion.

Operational Safety & Handling Protocols

Safety in the lab is about decision logic, not just rules. The following workflow illustrates the
decision process for selecting Personal Protective Equipment (PPE) based on the state of the
material.

Diagram 1: PPE & Handling Decision Logic
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Handling 1-(4-Chlorophenyl)ethanone oxime

Determine Physical State

Solid / Powder Dissolved in Solvent

Risk: Inhalation of Particulates Risk: Skin Absorption/Splash

PPE: N95/P100 Mask + Nitrile Gloves PPE: Chemical Splash Goggles +
Control: Fume Hood Sash Low Double Nitrile (0.11mm) or Butyl

Click to download full resolution via product page

Caption: Logical flow for determining PPE requirements based on the physical state of the
oxime.

Storage Protocol

o Temperature: Store at 2—8°C (Refrigerated). While stable at room temperature, cooler
storage prevents slow discoloration (oxidation).

e Segregation: Keep widely separated from oxidizing agents and anhydrides. Accidental
contact with acetic anhydride can trigger an exothermic rearrangement in the storage bottle.

Synthetic Context: The Beckmann Rearrangement

For drug development professionals, this compound is most often a transient intermediate. It is
converted into N-(4-chlorophenyl)acetamide (a structural analog of Paracetamol) via the
Beckmann Rearrangement.
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Scientific Insight: The migration of the aryl group vs. the methyl group depends on the
stereochemistry (E/Z isomerism) of the oxime. 1-(4-Chlorophenyl)ethanone oxime typically
favors the E-isomer, leading to the migration of the aryl group to form the acetanilide derivative.

Diagram 2: Synthesis & Rearrangement Pathway
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Caption: The Beckmann rearrangement pathway, highlighting the oxime as the critical
intermediate.[3]

Emergency Response Framework
Spill Cleanup (Solid)

 Isolate: Evacuate non-essential personnel.
o PPE: Wear N95 respirator and nitrile gloves.

o Contain: Do not dry sweep if dust generation is likely. Use a HEPA vacuum or wet-sweep
method (damp paper towels).

o Decontaminate: Wipe surface with 10% ethanol followed by soap and water.

o Disposal: Place in a sealed container labeled "Hazardous Waste - Solid Toxic."

First Aid

o Eye Contact: Flush immediately with water for 15 minutes.[4][1][2][5] The oxime is a solid
irritant; mechanical abrasion is also a risk.

o Skin Contact: Wash with soap and water.[4][1][2][5][6] Do not use organic solvents (like
acetone) to clean skin, as this may increase transdermal absorption.
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¢ Ingestion: Rinse mouth. Do not induce vomiting due to potential irritation of the esophagus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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